Cas no 108437-48-5 (1,4-Diazabicyclo[3.2.1]octan-2-one(9CI))

• Product Name: 1,4-Diazabicyclo[3.2.1]octan-2-one(9CI)
• CAS No: 108437-48-5
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 128026
• PubChem ID: 45092771
• Update Time: 2025-04-18

1,4-Diazabicyclo[3.2.1]octan-2-one(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazabicyclo[3.2.1]octan-2-one(9CI)
• 1,4-diazabicyclo[3.2.1]octan-2-one
• 108437-48-5
• DTXSID00667096

• Inchi： 1S/C6H10N2O/c9-6-3-7-5-1-2-8(6)4-5/h5,7H,1-4H2
• InChI Key： HTVCWCDVMNENKS-UHFFFAOYSA-N
• SMILES： O=C1CNC2CCN1C2

Computed Properties

• Exact Mass: 126.0794
• Monoisotopic Mass: 126.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: -0.7

Experimental Properties

• PSA: 32.34